Cas no 176032-75-0 (Benzenamine, 3-(4-isoquinolinyl)-)

• Product Name: Benzenamine, 3-(4-isoquinolinyl)-
• CAS No: 176032-75-0
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 1368464
• Update Time: 2024-08-17

Benzenamine, 3-(4-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-isoquinolinyl)-

• Inchi： 1S/C15H12N2/c16-13-6-3-5-11(8-13)15-10-17-9-12-4-1-2-7-14(12)15/h1-10H,16H2
• InChI Key： QPAYCVVDKLNJBL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2C3=C(C=NC=2)C=CC=C3)=C1

Computed Properties

• Exact Mass: 220.10016

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 433.4±33.0 °C(Predicted)
• PSA: 38.91
• pka: 5.14±0.10(Predicted)